Cas no 61869-08-7 ((3S,4R)-3-(1,3-dioxaindan-5-yloxy)methyl-4-(4-fluorophenyl)piperidine)

(3S,4R)-3-(1,3-dioxaindan-5-yloxy)methyl-4-(4-fluorophenyl)piperidine structure

61869-08-7 structure

Product name:(3S,4R)-3-(1,3-dioxaindan-5-yloxy)methyl-4-(4-fluorophenyl)piperidine

CAS No:61869-08-7

MF:C₁₉H₂₀FNO₃

MW:329.3654088974

CID:57778

PubChem ID:43815

(3S,4R)-3-(1,3-dioxaindan-5-yloxy)methyl-4-(4-fluorophenyl)piperidine Chemical and Physical Properties

Names and Identifiers

- PAXIL
- AROPAX
- AROPAX 20
- BRL 29060
- FG 7051
- PAROXETINE
- (-)-TRANS-4R-(4'-FLUOROPHENYL)-3S-[(3',4'-METHYLENEDIOXY-PHENOXY) METHYL]PIPERIDINE
- 3-((1,3-benzodioxol-5-yloxy)methyl)-4-(4-fluorophenyl)-,(3s,4r)-piperidin
- 3-((1,3-benzodioxol-5-yloxy)methyl)-4-(4-fluorophenyl)-piperidin(3s-trans)
- PAROXETIENE BASE
- PAROXETIN HCL
- PARORETINE HCL
- ParoxetineHclBase
- rac trans-3-[(1,3-Benzodioxol-5-yloxy)methyl]-4-(4-fluorophenyl)piperidine Hydrochloride
- (-)-trans-4-(4-Fluorophenyl)-3-(3,4-methylenedioxyphenoxymethyl)piperidine
- Piperidine, 3-[(1,3-benzodioxol-5-yloxy)methyl]-4-(4-fluorophenyl)-, (3S,4R)- (9CI)
- Piperidine, 3-[(1,3-benzodioxol-5-yloxy)methyl]-4-(4-fluorophenyl)-, (3S-trans)-
- (3S,4R)-3-[(1,3-benzodioxol-5-yloxy)methyl]-4-(4-fluorophenyl)piperidine
- (-)-trans-4R-(4'-Fluorophenyl)-3S-((3',4'-methylenedioxyphenoxy)methyl)piperidine
- (3S,4R)-3-((Benzo[d][1,3]dioxol-5-yloxy)methyl)-4-(4-fluorophenyl)piperidine
- Paroxetine hydrochloride hemihydrate
- Paroxetine hydrochloride hemihydrate1000µg
- Paxil CR
- Seroxat
- Paxetil
- Paroxetinum
- Paroxetina
- Frosinor
- Motivan
- Casbol
- Paroxetinum [INN-Latin]
- PaxPar
- Paroxetina [INN-Spanish]
- Pexeva
- Paroxetine [USAN:INN:BAN]
- [3H]Paroxetine
- C19H20FNO3
- Paroxetine Acetate
- (3S,4R)-3-(1,3-benzodioxol-5-yloxymethyl)-4-(4-fluorophenyl)piper
- Paroxetine hydrochloride
- Paroxetine Hcl
- Paroxat
- paroxetine (hydrochloride)
- (3S,4R)-3-((Benzo[d][1,3]dioxol-5-yloxy)methyl)-4-(4-fluorophenyl)piperidine hydrochloride
- Paroxetine hydrochloride [USP]
- BRL 29060 hydrochloride
- BRL 29060A
- SDB 7175
- C19H21ClFNO3
- 3I3T11UD2S
- S3005
- Paxil (TN)
- Piperidine, 3-((1,3-benzodioxol-5-yloxy)methyl)-4-(4-fluorophenyl)-, hydrochloride, (3S
- (3S,4R)-3-(1,3-dioxaindan-5-yloxy)methyl-4-(4-fluorophenyl)piperidine
- (-)-(3S,4R)-4-(p-Fluorophenyl)-3-((3,4-(methylenedioxy)phenoxy)methyl)piperidine
- Paroxetine, trans-(+/-)-
- Paroxetine.HCl
- Arketis
- (-)-(3S,4R)-4-(p-Fluorophenyl)-3-((3,4-methylenedioxy)phenoxy)methyl)piperidine
- EN300-150199
- piperidine, 3-[(1,3-benzodioxol-5-yloxy)methyl]-4-(4-fluorophenyl)-, (3S,4R)-
- BSPBio_000861
- NCGC00025355-06
- Tox21_113123_1
- NCGC00025355-07
- Piperidine, 3-((1,3-benzodioxol-5-yloxy)methyl)-4-(4-fluorophenyl)-, (3S-trans)-
- BRD-K37991163-050-05-1
- 130855-15-1
- (3S,4R)-3-((1,3-BENZODIOXOL-5-YLOXY)METHYL)-4-(4-FLUOROPHENYL)PIPERIDINE
- BDBM50331515
- PAROXETINE [MART.]
- Rel-(3R,4S)-3-((1,3-benzodioxol-5-yloxy)methyl)-4-(4-fluorophenyl)piperidine
- AC-8185
- Piperidine, 3-((1,3-benzodioxol-5-yloxy)methyl)-4-(4-fluorophenyl)-, trans-
- Paroxetinum (INN-Latin)
- NS00000037
- (3S,4R)-3-[(2H-1,3-benzodioxol-5-yloxy)methyl]-4-(4-fluorophenyl)piperidine
- Arotin
- NCGC00025355-12
- 110429-35-1
- Q408471
- FG-7051
- NCGC00025355-03
- CHEMBL1708
- (3S-trans)-3-[(1,3-Benzodioxol-5-yl-oxy)methyl]-4-(4-fluorophenyl)piperidine
- (+/-)-Paroxetine
- DB00715
- Spectrum_001752
- CHEBI:7936
- AB00514724
- Paroxetina (INN-Spanish)
- NCGC00025355-08
- CHEMBL490
- Paroxetine (TN)
- C07415
- Parogen
- SBI-0051908.P002
- Oxetine
- HMS2090H05
- AB00053704_22
- PAROXETINE [MI]
- NNC-20-7051
- Paroxetine, (+/-)-
- BDBM22416
- PAROXETINE [USAN]
- D02362
- NCGC00182968-01
- AHOUBRCZNHFOSL-YOEHRIQHSA-N
- BRL-29060
- Piperidine, 3-((1,3-benzodioxol-5-yloxy)methyl)-4-(4-fluorophenyl)-, (3R,4S)-rel-
- SDCCGSBI-0051908.P003
- AB00053704_23
- PAROXETINE HCL HEMIHYDRATE
- Paroxetine (USP/INN)
- SpecPlus_000788
- GTPL4790
- 61869-08-7
- PAROXETINE (MART.)
- 32Q7TW8BX7
- (3S,4R)-3-(1,3-benzodioxol-5-yloxymethyl)-4-(4-fluorophenyl)piperidine
- 41VRH5220H
- BRD-K37991163-003-02-7
- UNII-32Q7TW8BX7
- Piperidine, 3-[(1,3-benzodioxol-5-yloxy)methyl]-4-(4-fluorophenyl)-,(3S,4R)-
- KBio2_002232
- Tox21_113123
- UNII-41VRH5220H
- Paroxetinum (Latin)
- DTXSID3023425
- AKOS015888636
- CAS-61869-08-7
- BIDD:GT0673
- Besitram
- Piperidine, 3-((1,3-benzodioxol-5-yloxy)methyl)-4-(4-fluorophenyl)-, trans-(+/-)-
- Xetanor
- Piperidine, 3-((1,3-benzodioxol-5-yloxy)methyl)-4-(4-fluorophenyl)-, (3S,4R)-
- KBio1_001828
- KBio2_004800
- (-)-trans-4-(p-fluorophenyl)-3-[[3,4-(methylenedioxy)phenoxy]methyl]-piperidine
- PAROXETINE [WHO-DD]
- NCGC00025355-09
- PAROXETINE [VANDF]
- Daparox
- DTXCID703425
- Spectrum5_001665
- SCHEMBL27799
- NCGC00025355-05
- CS-0083299
- NCGC00025355-22
- KBioSS_002232
- DivK1c_006884
- NCGC00025355-04
- NCGC00025355-02
- paroxetine hydrochloride (anhydrous or hemihydrate)
- (-)3s,4r-paroxetine
- (3S,4R)-3-[(1,3-dioxaindan-5-yloxy)methyl]-4-(4-fluorophenyl)piperidine
- HY-122272
- PAROXETINE [INN]
- HSDB 7175
- 8PR
- 3h-paroxetine
- BPBio1_000949
- N06AB05
- AB00053704-21
- (-)-Paroxetine
- KBio2_007368
- (3S-trans)-3-((1,3-benzodioxol-5-yloxy)methyl)-4-(4-fluorophenyl)piperidine
- (-)-TRANS-4-(P-FLUOROPHENYL)-3-((3,4-(METHYLENEDIOXY)PHENOXY)METHYL)PIPERIDINE
- Prestwick3_000851
- BRD-K37991163-003-13-4
- BRD-K37991163-050-18-4
- NCGC00025355-13
- BRD-K37991163-003-14-2
- NCGC00025355-23
- Inchi： 1S/C19H20FNO3.ClH/c20-15-3-1-13(2-4-15)17-7-8-21-10-14(17)11-22-16-5-6-18-19(9-16)24-12-23-18;/h1-6,9,14,17,21H,7-8,10-12H2;1H/t14-,17-;/m0./s1
- InChI Key： GELRVIPPMNMYGS-RVXRQPKJSA-N
- SMILES： Cl[H].FC1C([H])=C([H])C(=C([H])C=1[H])[C@]1([H])C([H])([H])C([H])([H])N([H])C([H])([H])[C@@]1([H])C([H])([H])OC1C([H])=C([H])C2=C(C=1[H])OC([H])([H])O2

Computed Properties

Exact Mass: 329.14300
Monoisotopic Mass: 329.142722
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 25
Rotatable Bond Count: 4
Complexity: 402
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Surface Charge: 0
Topological Polar Surface Area: 39.7
Tautomer Count: nothing

Experimental Properties

Color/Form: White to off white powder
Density: 1.1844 (estimate)
Melting Point: 114-116°C
Boiling Point: 451.674 °C at 760 mmHg
Flash Point: 226.964 °C
Refractive Index: 1.561
PSA: 39.72000
LogP: 3.65530

(3S,4R)-3-(1,3-dioxaindan-5-yloxy)methyl-4-(4-fluorophenyl)piperidine Security Information

Hazardous Material transportation number：3249
Packing Group：III
HazardClass：6.1(b)
PackingGroup：III
Hazard Level：6.1(b)

(3S,4R)-3-(1,3-dioxaindan-5-yloxy)methyl-4-(4-fluorophenyl)piperidine Customs Data

Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(3S,4R)-3-(1,3-dioxaindan-5-yloxy)methyl-4-(4-fluorophenyl)piperidine Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM124426-25g	(3S,4R)-3-((benzo[d][1,3]dioxol-5-yloxy)methyl)-4-(4-fluorophenyl)piperidine	61869-08-7	95+%	25g	$777	2022-03-01
Enamine	EN300-150199-0.05g	(3S,4R)-3-[(1,3-dioxaindan-5-yloxy)methyl]-4-(4-fluorophenyl)piperidine	61869-08-7		0.05g	$148.0	2023-02-14
Key Organics Ltd	KS-1094-5MG	Paroxetine hydrochloride hemihydrate	61869-08-7	>97%	5mg	£42.00	2023-09-07
Chemenu	CM124426-5g	(3S,4R)-3-((benzo[d][1,3]dioxol-5-yloxy)methyl)-4-(4-fluorophenyl)piperidine	61869-08-7	95+%	5g	$268	2022-03-01
Chemenu	CM124426-5g	(3S,4R)-3-((benzo[d][1,3]dioxol-5-yloxy)methyl)-4-(4-fluorophenyl)piperidine	61869-08-7	95+%	5g	$561	2021-06-09
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-SV868-5g	(3S,4R)-3-(1,3-dioxaindan-5-yloxy)methyl-4-(4-fluorophenyl)piperidine	61869-08-7	97%	5g	￥1872.0	2022-02-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1153939-100mg	Paroxetine	61869-08-7	98%	100mg	￥190.00	2024-05-06
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	P304169-250mg	(3S,4R)-3-(1,3-dioxaindan-5-yloxy)methyl-4-(4-fluorophenyl)piperidine	61869-08-7	97%	250mg	¥453.90	2023-09-01
Chemenu	CM124426-1g	(3S,4R)-3-((benzo[d][1,3]dioxol-5-yloxy)methyl)-4-(4-fluorophenyl)piperidine	61869-08-7	95+%	1g	$204	2021-06-09
Enamine	EBC-26608-1mg	(3S,4R)-3-[(1,3-dioxaindan-5-yloxy)methyl]-4-(4-fluorophenyl)piperidine	61869-08-7		1mg	$56.0	2023-09-27

(3S,4R)-3-(1,3-dioxaindan-5-yloxy)methyl-4-(4-fluorophenyl)piperidine Production Method

(3S,4R)-3-(1,3-dioxaindan-5-yloxy)methyl-4-(4-fluorophenyl)piperidine Related Literature

1. Antidepressant activity of an aqueous extract from okra seeds

Fangbo Xia,Chenchen Li,Mengqiu Li,Yonghong Liao,Xinmin Liu,Jianyong Si,Qi Chang,Ruile Pan RSC Adv. 2018 8 32814
2. Pharmaceutical paroxetine-based organic salts of carboxylic acids with optimized properties: the identification and characterization of potential novel API solid forms

Paulo S. Carvalho,Luan F. Diniz,Juan C. Tenorio,Matheus S. Souza,Chris H. J. Franco,Rafael C. Rial,Karla Regina Warszawski de Oliveira,Carlos E. D. Nazario,Javier Ellena CrystEngComm 2019 21 3668
3. Simultaneous quantification of the CYP2D6 substrate yohimbine, its metabolite 11-OH-yohimbine, and the CYP2D6 inhibitor paroxetine in human plasma

Manuela Vay,Gisela Skopp,Gerd Mikus,Jürgen Burhenne Anal. Methods 2019 11 5976
4. Increasing accuracy of field-scale studies to investigate plant uptake and soil dissipation of pharmaceuticals

Rebecca A. Dickman,Laura D. Brunelle,Bradley C. Kennedy,Abraham Noe-Hays,Nancy G. Love,Diana S. Aga Anal. Methods 2021 13 3077
5. Identification of the inhibitory mechanism of FDA approved selective serotonin reuptake inhibitors: an insight from molecular dynamics simulation study

Weiwei Xue,Panpan Wang,Bo Li,Yinghong Li,Xiaofei Xu,Fengyuan Yang,Xiaojun Yao,Yu Zong Chen,Feng Xu,Feng Zhu Phys. Chem. Chem. Phys. 2016 18 3260

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

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(CAS:61869-08-7)(3S,4R)-3-(1,3-dioxaindan-5-yloxy)methyl-4-(4-fluorophenyl)piperidine

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Quantity:5g/10g/25g

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